Methyl 3-fluoro-2-formylbenzoate

• IUPAC Name: methyl 3-fluoro-2-formylbenzoate
• InChI: InChI=1S/C9H7FO3/c1-13-9(12)6-3-2-4-8(10)7(6)5-11/h2-5H,1H3
• InChI Key: WEYSJOCJFUIKGA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)F)C=O
• Molecular Formula: C9H7FO3
• Molecular Weight: 182.15 g/mol
• CAS No.: 97711-50-7

Description

Methyl 3-fluoro-2-formylbenzoate is a useful research compound. Its molecular formula is C9H7FO3 and its molecular weight is 182.15. The purity is usually 95%.
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Scientific Research Applications

1. Cancer Research

A study by Basu Baul et al. (2017) explored the synthesis of triphenylstannyl 4-((arylimino)methyl)benzoates derived from triphenylstannyl 4-formylbenzoate, demonstrating potent cytotoxicity against human cervical and breast cancer cells. This research highlights the potential of compounds related to Methyl 3-fluoro-2-formylbenzoate in cancer treatment, particularly in inducing apoptosis and cell cycle arrest in cancer cells via reactive oxygen species generation (Basu Baul et al., 2017).

2. Bioimaging and Sensor Development

In the field of bioimaging, Ye et al. (2014) developed a fluorescent sensor based on o-aminophenol and methyl 3,5-bis((E)-(2-hydroxyphenylimino)methyl)-4-hydroxybenzoate. This sensor displayed high selectivity for detecting Al3+ ions, demonstrating a potential application in living cell imaging, particularly in detecting specific metal ions in biological systems (Ye et al., 2014).

3. Antitumor Drug Synthesis

Research by Wang et al. (2006) on the synthesis of carbon-11 labeled fluorinated 2-arylbenzothiazoles, which are potential antitumor drugs, highlights the use of compounds like this compound in developing novel PET cancer imaging agents. This study underscores the importance of such compounds in creating targeted imaging tools for cancer diagnostics (Wang et al., 2006).

4. Synthesis of Organic Compounds

Sakulsombat et al. (2010) utilized a compound similar to this compound, methyl 2-formylbenzoate, in a tandem process for synthesizing 3-functionalized phthalides. These phthalides are crucial for creating quinone skeletons, demonstrating the versatility of these compounds in organic synthesis (Sakulsombat et al., 2010).

Synthesis routes and methods

Procedure details

A stirred mixture containing 7.36 g 4-fluoro-3-hydroxyphthalide, 18.15 g potassium carbonate and 11 mL methyl iodide in 125 mL acetone is heated at reflux for two hours. After stirring overnight at room temperature, the mixture is filtered and concentrated. The residue is dispersed in 200 mL ether, filtered and the filtrate concentrated to give 7.6 g residue which is used directly without further purification. The nmr spectrum of this material is consistent with that expected for the desired product.